Cas no 308297-54-3 (5-methoxy-2-phenyl-N-(1,3-thiazol-2-yl)-1-benzofuran-3-carboxamide)

• Product Name: 5-methoxy-2-phenyl-N-(1,3-thiazol-2-yl)-1-benzofuran-3-carboxamide
• CAS No: 308297-54-3
• MF: C₁₉H₁₄N₂O₃S
• MW: 350.391063213348
• CID: 5554928
• Update Time: 2025-05-21

5-methoxy-2-phenyl-N-(1,3-thiazol-2-yl)-1-benzofuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-phenyl-N-(1,3-thiazol-2-yl)-1-benzofuran-3-carboxamide
• 3-Benzofurancarboxamide, 5-methoxy-2-phenyl-N-2-thiazolyl-

• Inchi： 1S/C19H14N2O3S/c1-23-13-7-8-15-14(11-13)16(18(22)21-19-20-9-10-25-19)17(24-15)12-5-3-2-4-6-12/h2-11H,1H3,(H,20,21,22)
• InChI Key： KPBBXASPLWZNJY-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC)C=C2C(C(NC2=NC=CS2)=O)=C1C1=CC=CC=C1

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• pka: 6.26±0.70(Predicted)

Additional information on 5-methoxy-2-phenyl-N-(1,3-thiazol-2-yl)-1-benzofuran-3-carboxamide

Comprehensive Overview of 5-Methoxy-2-phenyl-N-(1,3-thiazol-2-yl)-1-benzofuran-3-carboxamide (CAS No. 308297-54-3)

The compound 5-methoxy-2-phenyl-N-(1,3-thiazol-2-yl)-1-benzofuran-3-carboxamide (CAS No. 308297-54-3) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzofuran core with a thiazole moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in academic and industrial circles due to the growing demand for targeted therapies.

One of the most searched questions related to this compound is: "What are the biological activities of 5-methoxy-2-phenyl-N-(1,3-thiazol-2-yl)-1-benzofuran-3-carboxamide?" Preliminary studies suggest that it exhibits notable interactions with enzymes involved in cellular signaling pathways. This aligns with the current trend of exploring small-molecule modulators for treating complex diseases, a hot topic in precision medicine. The compound's methoxy and phenyl groups contribute to its lipophilicity, a property often optimized in drug design to enhance bioavailability.

Another area of interest is the compound's potential role in anti-inflammatory and anticancer research, keywords frequently appearing in scientific literature and search engines. Its benzofuran-3-carboxamide scaffold is structurally similar to other bioactive molecules, which has led to hypotheses about its mechanism of action. For instance, users often search for "benzofuran derivatives as therapeutic agents", reflecting the broader curiosity about heterocyclic compounds in medicinal chemistry.

From a synthetic chemistry perspective, the incorporation of a thiazole ring into the molecule is noteworthy. Thiazoles are known for their diverse pharmacological properties, and their presence in this compound has sparked discussions about its structure-activity relationship (SAR). This term is highly relevant in SEO, as researchers frequently look for "SAR studies of thiazole-containing compounds" to guide their own work. The compound's CAS No. 308297-54-3 is often used as a unique identifier in patent databases, making it a critical keyword for intellectual property searches.

In material science, the 5-methoxy-2-phenyl-N-(1,3-thiazol-2-yl)-1-benzofuran-3-carboxamide has also been explored for its optical properties. The benzofuran core is known to exhibit fluorescence, a feature leveraged in developing organic light-emitting diodes (OLEDs). This application aligns with the increasing demand for sustainable technologies, a trending topic in both academic and industrial forums. Searches like "benzofuran-based materials for OLEDs" highlight the intersection of chemistry and renewable energy.

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In summary, 5-methoxy-2-phenyl-N-(1,3-thiazol-2-yl)-1-benzofuran-3-carboxamide (CAS No. 308297-54-3) is a multifaceted molecule with applications spanning pharmaceuticals, materials science, and beyond. Its structural features, such as the benzofuran and thiazole units, make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound remains a keyword-rich topic in databases and search engines, reflecting its broad relevance and utility.